1-(2-pyridinyl)-4-(3-pyridinylmethyl)piperazine

• IUPAC Name: 1-pyridin-2-yl-4-(pyridin-3-ylmethyl)piperazine
• InChI: InChI=1S/C15H18N4/c1-2-7-17-15(5-1)19-10-8-18(9-11-19)13-14-4-3-6-16-12-14/h1-7,12H,8-11,13H2
• InChI Key: HFTVCCNXKXPQOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=CC=C2)C3=CC=CC=N3
• Molecular Formula: C15H18N4
• Molecular Weight: 254.33 g/mol

Description

"1-(2-pyridinyl)-4-(3-pyridinylmethyl)piperazine" is a compound of significant interest in the field of organic chemistry and medicinal research. It belongs to a class of nitrogenous compounds known for their unique chemical and physical properties, which make them valuable for various applications. The compound embodies a fusion of pyridine and piperazine rings, indicating its potential for diverse chemical reactions and biological activities.

Synthesis Analysis

The synthesis of related nitrogenous compounds involves multiple steps, including the use of infrared spectroscopy (FT-IR), nuclear magnetic resonance (1H NMR and 13C NMR), and mass spectrometry (MS) for structure confirmation. Single crystals are often detected by X-ray diffraction, and the molecular structure can be optimized through density functional theory (DFT) calculations (Ban et al., 2023).

Molecular Structure Analysis

The molecular structure of such compounds is determined using X-ray diffraction and further analyzed through DFT studies, including molecular electrostatic potential and frontier molecular orbitals. This analysis reveals the compound's physicochemical properties, providing insights into its reactivity and interaction capabilities (Ban et al., 2023).

Chemical Reactions and Properties

Compounds within this category undergo various chemical reactions, including carbonylation reactions involving dehydrogenation and carbonylation at a C−H bond. The reaction's outcome is influenced by the electronic nature of substituents, which can significantly affect reactivity (Ishii et al., 1997).

Physical Properties Analysis

The physical properties, such as crystal structure and molecular geometry, are crucial for understanding the compound's behavior in different conditions. These properties are typically elucidated through comprehensive structural analysis methods, as mentioned earlier.

Chemical Properties Analysis

Chemical properties are closely related to the compound's molecular structure, affecting its reactivity, stability, and interaction with other molecules. Studies involving stereocontrolled reactions and the introduction of various functional groups can offer valuable insights into the compound's chemical behavior and potential applications (Darvishzad et al., 2019).

Future Directions

The future directions for research or applications of “1-(2-pyridinyl)-4-(3-pyridinylmethyl)piperazine” are not documented in the sources I accessed.